Calcipotriol Impurity C

• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/t17?,22?,23?,24-,25?,26?,27+/m0/s1
• InChIKey: LWQQLNNNIPYSNX-GNQFLEOLSA-N

Calcipotriol Impurity C Overview

Calcipotriol Impurity C, also known as (5E)-Calcipotriol, Calcipotriene USP Related Compound C, or 5,6-trans-Calcipotriol [1], is a designated related substance of the antipsoriatic drug Calcipotriol (Calcipotriene) . It is a stereoisomeric analog of vitamin D3 characterized by a trans (E) configuration at the C5-C6 double bond of the seco-steroid backbone, a modification from the naturally occurring cis (Z) geometry of the active pharmaceutical ingredient . As a compendial impurity listed in both the European Pharmacopoeia (EP) and United States Pharmacopeia (USP), it serves as a critical reference standard for analytical method development, quality control (QC), and regulatory submissions such as ANDA and DMF filings [1].

Primary Use System suitability for Calcipotriol HPLC methods

Identity USP Related Compound C / EP Impurity C (5,6-trans isomer)

Application Stability-indicating impurity profiling

• [1] SynZeal. (n.d.). Calcipotriol EP Impurity C | CAS 113082-99-8. Product Datasheet. View Source

Why Calcipotriol Impurity C Cannot Be Substituted

Generic substitution of Calcipotriol Impurity C with another in-class compound, such as Calcipotriol EP Impurity D (24-epi-calcipotriol) or the active drug itself, is scientifically and regulatorily invalid. Despite having an identical molecular formula and similar mass (C27H40O3, M.Wt. 412.6), these analogs are distinct stereoisomers with fundamentally different chromatographic behavior, chemical nomenclature, and pharmacopoeial identities [1]. As compendial impurities, they are subject to specific, individual acceptance criteria in drug formulations (e.g., Impurity C NMT 1.0% vs. Impurity D NMT 1.0%) . Using an incorrect reference standard will lead to inaccurate quantification, failed method validation, and potential regulatory non-compliance. The key differential evidence for selecting Impurity C over its alternatives lies in its quantifiable chromatographic resolution, its specific stereochemical origin as a 5,6-trans photodegradant, and its distinct regulatory identity as USP Related Compound C [1].

Impurity D (24-epi-calcipotriol) Different stereochemistry and retention; leads to misidentification and inaccurate quantification.

Active drug Calcipotriol Same formula but different chromatographic behavior; cannot be used as an impurity reference standard.

Regulatory identity mismatch USP specifies Related Compound C; using incorrect standard fails method validation and compliance.

• [1] British Pharmacopoeia 2025. Calcipotriol Ointment Monograph. View Source

Calcipotriol Impurity C vs. Alternatives

Chromatographic Resolution vs. Impurity D

Calcipotriol Impurity C exhibits a distinct Relative Retention Time (RRT) that separates it from both the main peak (Calcipotriol) and a close alternative impurity, Calcipotriol Impurity D (24-epi-calcipotriol). In a pharmacopoeial HPLC method, Impurity C elutes at an RRT of 0.92, whereas Impurity D elutes later at an RRT of 1.3 [1]. This difference is critical for accurate identification and quantification, ensuring that the correct peak is integrated and that Impurity C is not misidentified as another component [2].

Chromatographic Resolution

Head-to-head

RRT 0.92 (Impurity C) vs RRT 1.3 (Impurity D)

Resolves Impurity C from Impurity D; critical for system suitability.

Per BP 2025 Calcipotriol Ointment monograph; C18 column.

Evidence Dimension	Relative Retention Time (RRT) vs. Calcipotriol
Target Compound Data	0.92 (RRT)
Comparator Or Baseline	Calcipotriol Impurity D: 1.3 (RRT); Calcipotriol: 1.0 (RRT)
Quantified Difference	ΔRRT = 0.38 relative to Impurity D; ΔRRT = -0.08 relative to Calcipotriol
Conditions	HPLC analysis as per British Pharmacopoeia 2025 Calcipotriol Ointment monograph; C18 column.

Why This Matters

This precise elution profile is mandatory for system suitability testing and accurate impurity profiling in drug product release, directly impacting regulatory compliance.

• [1] British Pharmacopoeia 2025. Calcipotriol Ointment Monograph. View Source
• [2] JIANGSU SEMPOLL PHARMA. (2021). Method for detecting procalcipotriol, impurity C and impurity D in calcipotriol ointment. Patent CN113533568A. View Source

Regulatory Limits vs. Impurity D

Regulatory filings and drug master files (DMFs) require distinct acceptance criteria for each identified impurity. Data from a representative calcipotriol specification demonstrates that while both Impurity C (5E-isomer) and Impurity D (24-epi-isomer) share the same maximum allowable limit of NMT 1.0%, their actual measured levels in a batch can differ significantly. In one reported analysis, the observed level of Impurity C was 0.19%, whereas Impurity D was not detected (ND) . This quantitative difference highlights that these impurities are generated and controlled independently, necessitating the use of a specific reference standard for each.

Regulatory Impurity Levels

Data to verify

Observed level: 0.19% (Impurity C) vs Not Detected (Impurity D)

Impurity levels differ; using wrong standard risks misquantification.

Based on representative COA; verify with specific batch analysis.

Evidence Dimension	Impurity Level in Calcipotriol API
Target Compound Data	Observed level: 0.19%
Comparator Or Baseline	Calcipotriol Impurity D: Not Detected (ND)
Quantified Difference	Not quantifiable due to ND, but clearly not interchangeable.
Conditions	Representative Calcipotriol Certificate of Analysis (COA) data.

Why This Matters

Procuring the wrong impurity reference standard for method validation or QC could lead to a failure to detect or misquantify an impurity that is actually present in the drug substance or product.

Photodegradation Origin: 5,6-Trans vs. 24-Epi

Calcipotriol Impurity C ((5E)-Calcipotriol) is characterized as the 5,6-trans isomeric impurity of Calcipotriol , which is known to be a primary photodegradation product [1]. In contrast, a common alternative, Calcipotriol Impurity D (24-epi-calcipotriol), is defined by epimerization at the C-24 position . This fundamental stereochemical difference dictates their origin (photolytic vs. synthetic byproduct/epimerization), their distinct chemical identities (5,6-trans-calcipotriol vs. 24-epi-calcipotriol), and their separation in validated HPLC methods [2]. No quantitative biological data comparing the two is available in the public domain, establishing their primary differentiator as analytical, not pharmacological.

Stereochemical Origin

Class-level inference

5,6-trans photodegradant vs. 24-epi synthetic epimer

Impurity C marks photodegradation; essential for stability-indicating methods.

No quantitative biological comparison available.

Evidence Dimension	Origin and Stereochemical Descriptor
Target Compound Data	5,6-trans isomer (Photodegradant)
Comparator Or Baseline	24-epi isomer (Synthetic byproduct)
Quantified Difference	Qualitative chemical class difference.
Conditions	Defined by IUPAC nomenclature and photostability studies.

Why This Matters

For stability-indicating method development and forced degradation studies, it is essential to use the correct impurity that represents a specific degradation pathway. Impurity C is the marker for photodegradation.

• [1] SynZeal. (n.d.). Calcipotriol EP Impurity C | CAS 113082-99-8. Product Datasheet. View Source
• [2] British Pharmacopoeia 2025. Calcipotriol Ointment Monograph. View Source

Calcipotriol Impurity C Applications

System Suitability for ANDA Methods

Calcipotriol Impurity C is the designated reference standard for establishing system suitability in HPLC methods described in major pharmacopoeias [1]. Its known relative retention time of ~0.92 relative to Calcipotriol [2] is used to verify column performance, mobile phase composition, and overall system resolution before analyzing test samples. This is a mandatory step for method validation and quality control in support of Abbreviated New Drug Applications (ANDAs) and commercial batch release [3].

Photodegradation Marker for Stability Studies

As the trans-isomeric photodegradant of Calcipotriol [1], Impurity C is the specific compound used to identify, track, and quantify the effects of light exposure on drug substance and drug product stability [2]. Its presence is a direct indicator of photodegradation, making it an essential component of stability-indicating method development and for setting specifications in photostability studies as per ICH Q1B guidelines [3].

USP/EP Monograph Impurity Profiling

Regulatory bodies define Calcipotriene USP Related Compound C and Calcipotriol EP Impurity C as distinct, specified impurities with individual acceptance criteria [1][2]. Procurement of this exact compound is non-negotiable for laboratories performing impurity profiling of Calcipotriol API or finished dosage forms to demonstrate compliance with USP or EP monographs. Using a generic or alternative impurity will result in a non-compliant analytical method and potential regulatory action [3].

Resolution Verification in Method Development

The specific elution order and resolution between Calcipotriol, Impurity C, and Impurity D (resolution ≥ 1.5) are critical parameters [1]. Calcipotriol Impurity C is necessary to validate that a new or modified HPLC method can adequately separate this critical pair from the active pharmaceutical ingredient and other closely eluting impurities, ensuring the method is stability-indicating and fit for its intended use [2].

Application

Selection Property

Validation Focus

System suitability for ANDA/DMF methods

Compendial identity (USP/EP)

Resolution and retention time verification

Photostability studies (ICH Q1B)

5,6-trans stereochemistry as photodegradant marker

Tracking degradation under light exposure

Pharmacopoeial impurity profiling

Individual acceptance criteria per USP/EP

Accurate quantification in API or drug product

HPLC method development/validation

Critical resolution from Calcipotriol and Impurity D

Baseline separation and system suitability

• [1] JIANGSU SEMPOLL PHARMA. (2021). Method for detecting procalcipotriol, impurity C and impurity D in calcipotriol ointment. Patent CN113533568A. View Source
• [2] British Pharmacopoeia 2025. Calcipotriol Ointment Monograph. View Source
• [3] SynZeal. (n.d.). Calcipotriol EP Impurity C | CAS 113082-99-8. Product Datasheet. View Source